CID 78068269

• Molecular Formula: C11H20Si3
• Molecular Weight: 236.53 g/mol
• InChI: InChI=1S/C11H20Si3/c1-12(2)13(14(3,4)5)11-9-7-6-8-10-11/h6-10H,1-5H3
• InChI Key: MJCAQVZKQMXJML-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)[Si](C1=CC=CC=C1)[Si](C)(C)C

Description

The compound identified by the Chemical Abstracts Service number 78068269 is a chemical entity with unique properties and applications. This compound has garnered interest in various fields due to its distinctive chemical structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound with Chemical Abstracts Service number 78068269 involves several steps. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and other reagents, resulting in the formation of the desired compound .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as mechanical grinding, controlled temperature, and pressure conditions to facilitate the reaction.

Chemical Reactions Analysis

Types of Reactions

The compound with Chemical Abstracts Service number 78068269 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogenating agents. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may result in the formation of ketones or aldehydes, while reduction may yield alcohols or amines.

Scientific Research Applications

The compound with Chemical Abstracts Service number 78068269 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various organic synthesis reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and use in drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of the compound with Chemical Abstracts Service number 78068269 involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to the one with Chemical Abstracts Service number 78068269 include other indole derivatives and halogenated hydrocarbons. These compounds share structural similarities and may exhibit similar chemical reactivity and biological activity.

Uniqueness

The uniqueness of the compound with Chemical Abstracts Service number 78068269 lies in its specific chemical structure and the resulting properties. This compound may exhibit unique reactivity patterns or biological effects that distinguish it from other similar compounds.

Conclusion

The compound with Chemical Abstracts Service number 78068269 is a versatile chemical entity with significant potential in various fields of research and industry. Its unique properties and reactivity make it a valuable compound for further study and application.